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Compound of Interest

Compound Name: CL-385319

Cat. No.: B10847640

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of CL-
385319 in cell culture experiments. CL-385319 is a potent N-substituted piperidine compound
that acts as a viral entry inhibitor, specifically targeting the hemagglutinin (HA) protein of
influenza A viruses, including the highly pathogenic H5N1 subtype.[1][2][3] By interfering with
the fusogenic function of HA, CL-385319 effectively blocks the virus from entering host cells.[2]

Physicochemical Properties and Storage

Property Value

Molecular Formula C15H19CIF4N20
Molecular Weight 354.77 g/mol
Appearance White to off-white solid

Store at 4°C for short-term storage. For long-
term storage, it is recommended to store in a
N sealed container at -20°C or -80°C, away from
Storage Conditions ] )
moisture. Stock solutions should be stored at
-80°C for up to 6 months or at -20°C for 1

month.[3]

Quantitative Data Summary
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The following table summarizes the inhibitory and cytotoxic concentrations of CL-385319 in
Madin-Darby Canine Kidney (MDCK) cells, a common cell line used for influenza virus
research.

Parameter Cell Line Value Notes

Inhibitory
concentration for

ICso MDCK 27.03 £ 2.54 uM highly pathogenic
H5N1 influenza A
virus infection.[1][2][3]

Cytotoxic
concentration,
indicating low

CCso MDCK 1.48 £ 0.01 mM o
cytotoxicity and a
favorable therapeutic

index.[1][2][3]

Inhibitory
concentration for
) H5N1 pseudoviruses
ICso0 (Pseudovirus) MDCK 0.37 - 4.00 uM )
carrying
hemagglutinins from

different strains.[1]

Signaling Pathway of CL-385319 Inhibition

CL-385319 targets the influenza A virus entry process, which is mediated by the viral
hemagglutinin (HA) protein. The compound is believed to bind to a cavity in the stem region of
the HA2 subunit.[1][2] This binding stabilizes the pre-fusion conformation of HA, preventing the
low pH-induced conformational changes necessary for the fusion of the viral and endosomal
membranes. By inhibiting this crucial step, CL-385319 effectively blocks the release of the viral
genome into the host cell cytoplasm.[4][5]
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Preparation

Treatment and Infection

4. Pre-incubate virus with CL-385319 dilutions

5. Infect MDCK cells with the virus-compound mixture

Incubation

6. Incubate for 48-72 hours

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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